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Chemical Profile of Disodium Phthalate

The table below summarizes the key technical data for disodium phthalate (CAS 15968-01-1) from

manufacturer and supplier specifications [1] [2] [3].

Property Specification / Value

CAS Number 15968-01-1

Molecular
Formula

C₈H₄Na₂O₄

Molecular Weight 210.094 - 210.096 g/mol

Physical Form White crystalline powder

Purity ≥95.0%

Melting Point ~230°C

Synonyms Phthalic acid disodium salt; Sodium phthalate; 1,2-benzenedicarboxylic acid,
disodium salt
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Primary Industrial Use and Experimental Protocol

The most clearly documented use of disodium phthalate identified is as a precursor or intermediate in

chemical synthesis.

Use as a Chemical Intermediate

A key application is in the preparation of other chemical compounds. One patent details its use in

synthesizing dibenzyl phthalate [4]. In this process, disodium phthalate reacts with benzyl chloride to

form the desired ester.

Detailed Experimental Synthesis Protocol

The following workflow, based on the patent, outlines the methodology for using disodium phthalate to

synthesize dibenzyl phthalate [4]:
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Charge Reactor with:
- Phthalic anhydride (110 pts)

- NaOH, 94% (60 pts)
- Water (90 pts)

Form Disodium Phthalate

Adjust pH to ~9
with NaOH

Heat Reaction Mass
to ~111°C

Add Benzyl Chloride

Form Dibenzyl Phthalate

Click to download full resolution via product page

Diagram of the synthesis process for dibenzyl phthalate from disodium phthalate.

Key Reaction Details:

pH Control: The reaction is conducted in an aqueous solution maintained within a specific pH range
of 8.2 to 10. The pH is controlled by adding an alkali metal base (e.g., sodium hydroxide) as required

[4].
Reaction Medium: The process occurs in an aqueous solution, which can be advantageous from a

safety and environmental perspective compared to organic solvents [4].
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Safety and Regulatory Context of Phthalates

It is important to distinguish disodium phthalate from phthalate esters, which are a class of chemicals with

established industrial applications and regulatory scrutiny.

Different Compounds: Disodium phthalate is a salt of phthalic acid. It is not the same as

phthalate esters like DEP, DBP, or DIDP, which are used as plasticizers, solvents, and fixatives in
cosmetics and plastics [5] [6] [7].

Regulatory Status of Phthalate Esters: Some phthalate esters are controversial due to potential
health and environmental effects. However, regulatory agencies have noted that based on available

safety information, certain types like Diethyl Phthalate (DEP) do not present a known safety risk in
cosmetics at current usage levels [6]. Many cosmetic brands, like Clarins, have chosen to eliminate

all phthalates, including DEP, from their formulas as a precaution [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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